3-[(4-fluorobenzyl)sulfanyl]-1-(2-methylphenyl)-6,7-dihydro-5H-cyclopenta[c]pyridine-4-carbonitrile

• IUPAC Name: 3-[(4-fluorophenyl)methylsulfanyl]-1-(2-methylphenyl)-6,7-dihydro-5H-cyclopenta[c]pyridine-4-carbonitrile
• InChI: InChI=1S/C23H19FN2S/c1-15-5-2-3-6-18(15)22-20-8-4-7-19(20)21(13-25)23(26-22)27-14-16-9-11-17(24)12-10-16/h2-3,5-6,9-12H,4,7-8,14H2,1H3
• InChI Key: DADYECQBAANNQS-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1C2=NC(=C(C3=C2CCC3)C#N)SCC4=CC=C(C=C4)F
• Molecular Formula: C23H19FN2S
• Molecular Weight: 374.5 g/mol

Description

3-[(4-fluorobenzyl)sulfanyl]-1-(2-methylphenyl)-6,7-dihydro-5H-cyclopenta[c]pyridine-4-carbonitrile is a useful research compound. Its molecular formula is C23H19FN2S and its molecular weight is 374.48. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Structural Characterization

• Synthesis and Crystal Structure Determination : Compounds with similar structural motifs have been synthesized, demonstrating the ability to determine crystal structures using X-ray data. This foundational work underpins the ability to explore novel compounds for further applications (Moustafa & Girgis, 2007).
• Novel Synthesis Methods : Research into the synthesis of new Thieno[2,3-b]pyridines and related compounds indicates ongoing efforts to expand the library of similar chemical structures for various applications, including medicinal chemistry (Abdelriheem et al., 2015).
• Green-emitting Iridium(III) Complexes : Studies on sulfanyl- or sulfone-functionalized cyclometallating ligands, including similar phenylpyridine derivatives, contribute to the development of materials with potential applications in optoelectronics and sensing technologies (Constable et al., 2014).

Biological Activities

• Antimicrobial and Anticancer Activities : Investigations into derivatives of similar compounds have shown promising antimicrobial and anticancer activities, highlighting the potential for these molecules in therapeutic applications. The synthesis of these compounds and their biological evaluation suggest a route to developing new drugs (El-Hashash et al., 2019).

Material Science Applications

• High Refractive Index Polyimides : Research into thiophenyl-substituted benzidines, a class of compounds related in structural complexity to the target compound, has led to the development of transparent polyimides with high refractive indices. These materials are of interest for their potential use in optoelectronic devices and components (Tapaswi et al., 2015).